2-bromo-4-(difluoromethoxy)-1-methoxybenzene
Description
The compound “2-bromo-4-(difluoromethoxy)pyridine” is similar to the one you’re interested in . It has a molecular weight of 224 and its InChI Code is 1S/C6H4BrF2NO/c7-5-3-4 (1-2-10-5)11-6 (8)9/h1-3,6H .
Molecular Structure Analysis
The molecular structure of “2-bromo-4-(difluoromethoxy)-1,3-benzoxazole” is available on ChemSpider . It has a molecular formula of C8H4BrF2NO2, an average mass of 264.024 Da, and a monoisotopic mass of 262.939331 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-bromo-4-(difluoromethoxy)-1,3-benzoxazole” are available on ChemSpider . It has a molecular formula of C8H4BrF2NO2, an average mass of 264.024 Da, and a monoisotopic mass of 262.939331 Da .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-4-(difluoromethoxy)-1-methoxybenzene involves the bromination of 2,4-difluoroanisole followed by methylation of the resulting product.", "Starting Materials": [ "2,4-difluoroanisole", "Bromine", "Sodium hydroxide", "Methyl iodide", "Potassium carbonate", "Acetone", "Diethyl ether" ], "Reaction": [ "Step 1: Bromination of 2,4-difluoroanisole using bromine and sodium hydroxide in acetone and diethyl ether to yield 2-bromo-4-difluoroanisole.", "Step 2: Methylation of 2-bromo-4-difluoroanisole using methyl iodide and potassium carbonate in acetone and diethyl ether to yield 2-bromo-4-(difluoromethoxy)-1-methoxybenzene." ] } | |
CAS RN |
1261775-66-9 |
Product Name |
2-bromo-4-(difluoromethoxy)-1-methoxybenzene |
Molecular Formula |
C8H7BrF2O2 |
Molecular Weight |
253 |
Purity |
95 |
Origin of Product |
United States |
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